4-(Trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid

• Molecular Formula: C14H9F3O2
• Molecular Weight: 266.21 g/mol
• IUPAC Name: 2-phenyl-5-(trifluoromethyl)benzoic acid
• InChI: InChI=1S/C14H9F3O2/c15-14(16,17)10-6-7-11(12(8-10)13(18)19)9-4-2-1-3-5-9/h1-8H,(H,18,19)
• InChI Key: ZOPPPZYLBABVSW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C=C(C=C2)C(F)(F)F)C(=O)O

Description

4-(Trifluoromethyl)-[1,1'-biphenyl]-2-carboxylic acid is a useful research compound. Its molecular formula is C14H9F3O2 and its molecular weight is 266.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4'-Trifluoromethyl-2-biphenylcarbaldehyde (1.08 g, 4.32 mmol) in tert-butanol (15 mL) at 80° C. was added a solution of potassium permanganate (0.89 g, 5.62 mmol) in water (25 mL). After stirring at 80° C. for two hours, the mixture was cooled, a solution of 3N sodium hydroxide was added (2 mL) and the manganese dioxide was filtered off. The filtrate was diluted with water (15 mL) and acidified with 6N hydrochloric acid to precipitate the title compound (1.05 g, 91.2%). Dissolution in 0.3N sodium hydroxide (15 mL), followed by charcoal treatment, filtrating, and precipitation with 6N hydrochloric acid gave the purified 4-Trifluoromethyl-2-biphenylcarboxylic acid compound (0.85 g, 85%). 'H NMR (CDCl3): 7.5 (m, 7, ArH), 8.0 (m, 1,3-H), 9.5 (broad s, 1, CO2H).